Cas no 65627-89-6 (Benzofuran, 2,3-dihydro-3,6-dimethyl-, (R)-)

Benzofuran, 2,3-dihydro-3,6-dimethyl-, (R)- structure
65627-89-6 structure
Product Name:Benzofuran, 2,3-dihydro-3,6-dimethyl-, (R)-
CAS No:65627-89-6
MF:C10H12O
MW:148.201683044434
CID:388977
PubChem ID:71370381
Update Time:2025-04-19

Benzofuran, 2,3-dihydro-3,6-dimethyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, 2,3-dihydro-3,6-dimethyl-, (R)-
    • 65627-89-6
    • DTXSID40793368
    • (3R)-3,6-Dimethyl-2,3-dihydro-1-benzofuran
    • (R)-3,6-Dimethyl-2,3-dihydrobenzofuran
    • Inchi: 1S/C10H12O/c1-7-3-4-9-8(2)6-11-10(9)5-7/h3-5,8H,6H2,1-2H3/t8-/m0/s1
    • InChI Key: NUGFZCHRZRZHLK-QMMMGPOBSA-N
    • SMILES: O1C2C=C(C)C=CC=2[C@@H](C)C1

Computed Properties

  • Exact Mass: 148.088815002g/mol
  • Monoisotopic Mass: 148.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 9.2Ų
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